Cas no 100191-51-3 (1-Chloro-2-iodo-3,5-dinitrobenzene)

• Product Name: 1-Chloro-2-iodo-3,5-dinitrobenzene
• CAS No: 100191-51-3
• MF: C₆H₂ClIN₂O₄
• MW: 328.44855260849
• CID: 2860573
• Update Time: 2023-08-10

1-Chloro-2-iodo-3,5-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-iodo-3,5-dinitrobenzene

• Inchi： 1S/C6H2ClIN2O4/c7-4-1-3(9(11)12)2-5(6(4)8)10(13)14/h1-2H
• InChI Key： FAIFMVVYIQVIJO-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 327.87478g/mol
• Monoisotopic Mass: 327.87478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.6
• Molecular Weight: 328.45g/mol